Cas no 143323-39-1 (Methyl 2-formamido-2-(4-methoxyphenyl)acetate)

• Product Name: Methyl 2-formamido-2-(4-methoxyphenyl)acetate
• CAS No: 143323-39-1
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6061971
• PubChem ID: 138805665
• Update Time: 2025-05-19

Methyl 2-formamido-2-(4-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-formamido-2-(4-methoxyphenyl)acetate
• Benzeneacetic acid, α-(formylamino)-4-methoxy-, methyl ester
• SS-5232
• AKOS037655841
• 143323-39-1

• Inchi： 1S/C11H13NO4/c1-15-9-5-3-8(4-6-9)10(12-7-13)11(14)16-2/h3-7,10H,1-2H3,(H,12,13)
• InChI Key： UATSKJTYEZVEBA-UHFFFAOYSA-N
• SMILES： C1(C(NC=O)C(OC)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Melting Point: 85-87 °C
• Boiling Point: 421.8±45.0 °C(Predicted)
• pka: 14.15±0.23(Predicted)

Additional information on Methyl 2-formamido-2-(4-methoxyphenyl)acetate

Methyl 2-Formamido-2-(4-Methoxyphenyl)acetate (CAS No. 143323-39-1): A Comprehensive Overview

Methyl 2-formamido-2-(4-methoxyphenyl)acetate (CAS No. 143323-39-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl 2-(N-formylamino)-2-(4-methoxyphenyl)acetate, is characterized by its unique structure, which includes a formamido group and a methoxyphenyl moiety. These structural features contribute to its potential applications in the development of novel therapeutic agents.

The chemical structure of Methyl 2-formamido-2-(4-methoxyphenyl)acetate can be represented as follows: CH₃OC₆H₄CH(NHCOCH₃)COOCH₃. This structure suggests that the compound possesses both aromatic and ester functionalities, which can influence its reactivity and biological activity. The presence of the formamido group, in particular, is known to enhance the compound's ability to form hydrogen bonds, which can be crucial for interactions with biological targets.

In recent years, significant research has been devoted to understanding the biological properties of Methyl 2-formamido-2-(4-methoxyphenyl)acetate. Studies have shown that this compound exhibits promising activity in various biological assays. For instance, it has been reported to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, preliminary studies have indicated that Methyl 2-formamido-2-(4-methoxyphenyl)acetate may possess antitumor activity, which could be further explored for cancer therapy.

The synthesis of Methyl 2-formamido-2-(4-methoxyphenyl)acetate has been well-documented in the literature. One common synthetic route involves the reaction of 4-methoxybenzaldehyde with methyl glycolate in the presence of a base, followed by formylation and subsequent esterification. This multi-step process allows for the controlled synthesis of the compound with high purity and yield. The ability to synthesize Methyl 2-formamido-2-(4-methoxyphenyl)acetate efficiently is crucial for its potential use in pharmaceutical development.

The physicochemical properties of Methyl 2-formamido-2-(4-methoxyphenyl)acetate have also been extensively studied. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

In terms of safety and handling, Methyl 2-formamido-2-(4-methoxyphenyl)acetate should be stored in a cool, dry place away from direct sunlight and sources of heat. It is important to handle the compound with care, using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. While it is not classified as a hazardous material, proper safety protocols should always be followed when working with any chemical compound.

The potential applications of Methyl 2-formamido-2-(4-methoxyphenyl)acetate extend beyond its use as a pharmaceutical intermediate. Its unique structure makes it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. For example, it can serve as a building block for the development of new analgesics or anti-inflammatory agents. Additionally, its ester functionality can be exploited for the synthesis of prodrugs, which can improve the bioavailability and pharmacokinetic properties of therapeutic agents.

In conclusion, Methyl 2-formamido-2-(4-methoxyphenyl)acetate (CAS No. 143323-39-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its biological activities and synthetic methods, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.